Cas no 1349702-33-5 ((R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride)
(R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride
-
- Inchi: 1S/C9H16N2O.ClH/c10-8-4-5-11(6-8)9(12)7-2-1-3-7;/h7-8H,1-6,10H2;1H/t8-;/m1./s1
- InChI Key: BWMXGMNUMNBEDE-DDWIOCJRSA-N
- SMILES: Cl.O=C(C1CCC1)N1CC[C@H](C1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- Topological Polar Surface Area: 46.3
(R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069745-1g |
R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride |
1349702-33-5 | 1g |
£305.00 | 2022-03-01 | ||
| Chemenu | CM494871-1g |
(R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanonehydrochloride |
1349702-33-5 | 97% | 1g |
$541 | 2022-12-31 |
(R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride
Introduction to (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone Hydrochloride (CAS No. 1349702-33-5)
(R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride (CAS No. 1349702-33-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-Cyclobutyl-(3-aminopyrrolidin-1-yl)methanone hydrochloride, is a derivative of pyrrolidine and cyclobutane, and its unique structural features make it a valuable candidate for various therapeutic applications.
The (R)-configuration of this compound is particularly important as it can significantly influence the pharmacological properties and biological activity of the molecule. The presence of the aminopyrrolidine moiety, along with the cyclobutyl group, provides a versatile scaffold for the design and synthesis of novel drugs targeting specific receptors or enzymes.
Recent studies have highlighted the potential of (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride in the treatment of neurological disorders, particularly in modulating neurotransmitter systems. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound can effectively interact with serotonin receptors, making it a promising lead for the development of antidepressants and anxiolytics.
In addition to its potential in neuropharmacology, (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride has also been explored for its anti-inflammatory properties. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators in inflammatory diseases like rheumatoid arthritis and Crohn's disease.
The synthesis of (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride typically involves a multi-step process that includes the formation of the chiral center through asymmetric synthesis techniques. One common approach is to use chiral catalysts or auxiliaries to achieve high enantiomeric purity. The final step often involves the formation of the hydrochloride salt to enhance solubility and stability, which are crucial for pharmaceutical applications.
From a pharmacokinetic perspective, (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation. Preclinical studies have shown that this compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses.
Moreover, (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride has been evaluated in various animal models to assess its efficacy and safety. Results from these studies have been promising, with significant improvements observed in behavioral tests and biochemical markers relevant to neurological and inflammatory disorders.
In conclusion, (R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride (CAS No. 1349702-33-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting area of research for medicinal chemists and pharmaceutical scientists. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in the development of novel treatments for various diseases.
1349702-33-5 ((R)-(3-Aminopyrrolidin-1-yl)(cyclobutyl)methanone hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)